1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate

• Molecular Formula: C22H22ClNO5
• Molecular Weight: 415.9 g/mol
• IUPAC Name: [1-(4-chlorophenyl)-1-oxopropan-2-yl] 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C22H22ClNO5/c1-3-28-19-10-8-18(9-11-19)24-13-16(12-20(24)25)22(27)29-14(2)21(26)15-4-6-17(23)7-5-15/h4-11,14,16H,3,12-13H2,1-2H3
• InChI Key: IFXDOWIHIIRFSA-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OC(C)C(=O)C3=CC=C(C=C3)Cl

Description

1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate, also known as CEP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CEP is a pyrrolidine derivative that has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor properties.

Mechanism of Action

The mechanism of action of 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate involves the inhibition of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate inhibits the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor, IκBα. This leads to a decrease in the production of pro-inflammatory cytokines and an increase in the activity of apoptotic pathways, resulting in the anti-inflammatory, analgesic, and anti-tumor properties observed.
Biochemical and Physiological Effects:
1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines such as TNF-α, IL-6, and IL-1β. 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate has also been shown to decrease the production of reactive oxygen species and inhibit the activity of enzymes involved in inflammation such as COX-2 and iNOS. In addition, 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate has been found to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate has several advantages for lab experiments. It is a stable and highly pure compound that can be easily synthesized in large quantities. 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate has also been found to exhibit low toxicity, making it a safe compound for in vitro and in vivo studies. However, one limitation of 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate. One area of interest is the development of 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate-based drugs for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is the study of 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate in combination with other drugs for the treatment of cancer. Furthermore, the mechanism of action of 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate and its effects on other signaling pathways need to be further elucidated to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate involves the reaction of 4-chlorophenylacetic acid with ethyl acetoacetate in the presence of a base to form 4-chlorophenylacetoacetic acid ethyl ester. This intermediate is then reacted with 4-ethoxyaniline to form the desired product, 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate has also been shown to possess analgesic properties by modulating the activity of pain receptors. In addition, 1-(4-Chlorophenyl)-1-oxopropan-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate has been found to exhibit anti-tumor properties by inducing apoptosis in cancer cells.